Cas no 106050-84-4 (Hoechst 33342 analog 2)

• Product Name: Hoechst 33342 analog 2
• CAS No: 106050-84-4
• MF: C₂₅H₂₃IN₆O
• MW: 550.394196748734
• CID: 173826
• Update Time: 2025-04-19

Hoechst 33342 analog 2 Chemical and Physical Properties

Names and Identifiers

• Phenol,2-iodo-4-[5-(4-methyl-1-piperazinyl)[2,5'-bi-1H-benzimidazol]-2'-yl]- (9CI)
• 2-(2-(3-iodo-4-hydroxyphenyl)-6-benzimidazolyl)-6-(1-methyl-4-piperazyl)benzimidazole
• 2-iodo-4-[5-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]-1,3-dihydrobenzimidazol-2-ylidene]cyclohexa-2,5-dien-1-one
• (4E)-2-iodo-4-[6-(4-methylpiperazin-1-yl)-1',3'-dihydro-1H,2'H-2,5'-bibenzimidazol-2'-ylidene]cyclohexa-2,5-dien-1-one
• Hoechst 33342 analog 2
• Iodohoechst 33258
• Phenol, 2-iodo-4-(5-(4-methyl-1-piperazinyl)(2,5'-bi-1H-benzimidazol)-2'-yl)-

• Inchi： 1S/C25H23IN6O/c1-31-8-10-32(11-9-31)17-4-6-20-22(14-17)30-25(28-20)16-2-5-19-21(13-16)29-24(27-19)15-3-7-23(33)18(26)12-15/h2-7,12-14,33H,8-11H2,1H3,(H,27,29)(H,28,30)
• InChI Key： ZGUNSONXLSTYPT-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)C1=NC2=CC=C(C=C2N1)C1=NC2=CC=C(C=C2N1)N1CCN(C)CC1)O

Computed Properties

• Exact Mass: 549.08976
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 73.39

Hoechst 33342 analog 2 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles